2-(4,6-dimethyl-2-oxo-1(2H)-pyrimidinyl)-N-[3-(trifluoromethyl)phenyl]acetamide

• IUPAC Name: 2-(4,6-dimethyl-2-oxopyrimidin-1-yl)-N-[3-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C15H14F3N3O2/c1-9-6-10(2)21(14(23)19-9)8-13(22)20-12-5-3-4-11(7-12)15(16,17)18/h3-7H,8H2,1-2H3,(H,20,22)
• InChI Key: IWONMBUUIVNRQL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=O)N1CC(=O)NC2=CC=CC(=C2)C(F)(F)F)C
• Molecular Formula: C15H14F3N3O2
• Molecular Weight: 325.29 g/mol

Description

2-(4,6-dimethyl-2-oxo-1(2H)-pyrimidinyl)-N-[3-(trifluoromethyl)phenyl]acetamide, commonly known as DPA, is a novel small molecule compound that has gained significant attention in the field of scientific research. DPA has shown promising results in various studies, particularly in the area of cancer research, due to its unique mechanism of action and its ability to inhibit the growth of cancer cells.

Mechanism of Action

DPA exerts its anticancer effects by targeting the mitochondrial respiratory chain complex I, which is involved in the production of ATP, the energy currency of the cell. DPA inhibits the activity of complex I, leading to a decrease in ATP production and an increase in reactive oxygen species (ROS) production. This increase in ROS production leads to oxidative stress, which ultimately leads to apoptosis of cancer cells.
Biochemical and Physiological Effects:
DPA has been shown to have a selective cytotoxic effect on cancer cells, while sparing normal cells. This selectivity is thought to be due to the higher dependence of cancer cells on complex I for ATP production, compared to normal cells. In addition, DPA has been shown to have anti-inflammatory effects, as it inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Advantages and Limitations for Lab Experiments

One of the main advantages of DPA is its selectivity towards cancer cells, which makes it a promising candidate for cancer therapy. However, one of the limitations of DPA is its poor solubility in aqueous solutions, which can make it difficult to administer in vivo. In addition, more studies are needed to determine the optimal dosage and administration route for DPA.

Future Directions

Future research on DPA could focus on optimizing its pharmacokinetics and pharmacodynamics, as well as identifying potential drug combinations that could enhance its anticancer effects. In addition, more studies are needed to determine the safety and efficacy of DPA in vivo, particularly in animal models and clinical trials.
In conclusion, DPA is a novel small molecule compound that has shown promising results in various scientific research studies, particularly in the area of cancer research. DPA's unique mechanism of action, selective cytotoxicity towards cancer cells, and anti-inflammatory effects make it a promising candidate for cancer therapy. However, more studies are needed to determine its optimal dosage and administration route, as well as its safety and efficacy in vivo.

Scientific Research Applications

DPA has been extensively studied for its potential as an anticancer agent. Studies have shown that DPA inhibits the growth of cancer cells by inducing apoptosis, a process of programmed cell death. DPA has also been shown to inhibit the expression of various proteins that are involved in cancer cell growth and proliferation, such as cyclin D1 and c-Myc. In addition, DPA has been shown to sensitize cancer cells to chemotherapy drugs, thereby enhancing their effectiveness.